2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole

• CAS RN: 1850-33-5
• Molecular Formula: C18H20N2S
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 2-[1-(3-ethylidene-1-methylpiperidin-4-yl)ethenyl]-3-methyl-1H-indole
• InChI: InChI=1S/C19H24N2/c1-5-15-12-21(4)11-10-16(15)13(2)19-14(3)17-8-6-7-9-18(17)20-19/h5-9,16,20H,2,10-12H2,1,3-4H3
• InChI Key: CENNZUCWKNUYFO-UHFFFAOYSA-N
• SMILES: CC=C1CN(CCC1C(=C)C2=C(C3=CC=CC=C3N2)C)C
• synonyms: 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole

Description

2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole, also known as URB597, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, URB597 increases the levels of endocannabinoids, which are known to have a variety of physiological and biochemical effects.

Mechanism of Action

2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole is a selective inhibitor of FAAH, an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole increases the levels of endocannabinoids, which are known to have a variety of physiological and biochemical effects. Endocannabinoids bind to cannabinoid receptors in the brain and body, resulting in a variety of effects, including pain relief, reduced inflammation, and improved mood.
Biochemical and Physiological Effects:
2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole has been shown to have a variety of biochemical and physiological effects, including increased levels of endocannabinoids, reduced pain and inflammation, improved mood, and neuroprotection. It has also been shown to have potential applications in the treatment of addiction, as endocannabinoids have been shown to play a role in the reward pathways of the brain.

Advantages and Limitations for Lab Experiments

One advantage of 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole is its selectivity for FAAH, which allows for more precise control over the levels of endocannabinoids in the body. However, 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole has a relatively short half-life and must be administered frequently to maintain its effects. Additionally, its effects may vary depending on the individual and the specific condition being treated.

Future Directions

There are several potential future directions for research on 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole, including further studies on its potential applications in pain management, anxiety and depression, addiction, and neurodegenerative diseases. Additionally, there is a need for further research on the long-term effects and safety of 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole, as well as its potential interactions with other drugs and medications. Overall, 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole has shown promise as a potential therapeutic agent, and further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole was first synthesized in 2003 by a team of researchers at the University of Urbino in Italy. The synthesis method involves several steps, including the reaction of 3-methyl-1H-indole with piperidine, followed by the addition of ethyl vinyl ketone and the reduction of the resulting imine with sodium borohydride. The final product is purified using chromatography techniques.

Scientific Research Applications

2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole has been studied extensively for its potential therapeutic applications in a variety of fields, including pain management, anxiety and depression, addiction, and neurodegenerative diseases. It has been shown to increase the levels of endocannabinoids in the brain, which are known to have neuroprotective and anti-inflammatory effects.